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An In-depth Technical Guide to the Chemical Properties of Tungsten(VI) Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tungsten(VI) chloride (WCl₆), also known as tungsten hexachloride, is an inorganic

compound that serves as a critical precursor in the synthesis of a wide range of tungsten-

based materials.[1][2] Its high reactivity and unique chemical characteristics make it a valuable

reagent in various fields, including organic synthesis, catalysis, and materials science.[3][4]

This technical guide provides a comprehensive overview of the chemical and physical

properties of Tungsten(VI) chloride, detailed experimental protocols for its key reactions, and

visual representations of reaction pathways and workflows.

Physical Properties
Tungsten(VI) chloride is a dark blue or violet-blue crystalline solid at room temperature.[5][6]

At lower temperatures, it can appear wine-red.[5] It is a volatile compound that sublimes

readily.[7] The physical properties of Tungsten(VI) chloride are summarized in the table below.
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Property Value References

Molecular Formula WCl₆ [3][5]

Molecular Weight 396.56 g/mol [5][8]

Appearance
Dark grey-violet or blue-black

crystalline powder
[3][5]

Melting Point 275 °C (lit.) [5][8]

Boiling Point 347 °C (lit.) [5][8]

Density 3.52 g/mL at 25 °C (lit.) [5][8]

Vapor Pressure 43 mm Hg at 215 °C [5][9]

Crystal Structure Octahedral [1][5]

Chemical Properties and Reactivity
Tungsten(VI) chloride is a highly reactive compound, primarily due to the high oxidation state

of the tungsten atom, making it a strong Lewis acid.[10] Its reactivity is most notably

characterized by its extreme sensitivity to moisture.

Hydrolysis
Tungsten(VI) chloride reacts readily with water, including atmospheric moisture, in a vigorous

and exothermic reaction. This hydrolysis proceeds in a stepwise manner, initially forming

orange tungsten oxychlorides, WOCl₄ and WO₂Cl₂, and ultimately yielding tungsten trioxide

(WO₃).[5][6][11] Due to this high reactivity with water, it is imperative to handle and store

Tungsten(VI) chloride under anhydrous and inert conditions, such as in a glovebox or under a

dry argon or nitrogen atmosphere.[3]

The hydrolysis reaction pathway can be visualized as follows:
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Figure 1: Hydrolysis pathway of Tungsten(VI) chloride.

Solubility
Tungsten(VI) chloride is soluble in a range of non-polar organic solvents. However, its

solutions in some solvents may decompose over time.[5]

Solvent Solubility References

Carbon disulfide (CS₂) Soluble [3][5]

Carbon tetrachloride (CCl₄) Soluble [3][5]

Phosphorus oxychloride

(POCl₃)
Soluble [3][5]

Benzene (C₆H₆) Soluble [5]

Diethyl ether (Et₂O) Very soluble [12]

Ethanol Soluble (reacts) [5]

Water Reacts [3][12]

Reactions with Organometallic Reagents
Tungsten(VI) chloride is a key starting material for the synthesis of organotungsten

compounds. It undergoes alkylation with various organometallic reagents.
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Methylation: Reaction with trimethylaluminum or methyllithium yields the highly volatile and

air-sensitive hexamethyltungsten.[2][5][7]

Reaction with Butyllithium: Treatment with butyllithium generates a low-valent tungsten

species that is a useful reagent for the deoxygenation of epoxides.[2][5]

Tungsten(VI) Chloride (WCl₆)

Hexamethyltungsten (W(CH₃)₆)+ Al₂(CH₃)₆

Low-valent Tungsten Reagent

+ BuLi

Trimethylaluminum (Al₂(CH₃)₆)

Butyllithium (BuLi)

Alkene

+ Epoxide

Epoxide

Click to download full resolution via product page

Figure 2: Reactions of WCl₆ with organometallic reagents.

Catalytic Activity
Tungsten(VI) chloride is a precursor for various catalytic systems, most notably in olefin

metathesis.[3][4][13] In combination with a co-catalyst, it can initiate ring-opening metathesis

polymerization (ROMP).[4][6] It is also used as a catalyst in other organic transformations, such

as the deoxygenation of epoxides.[5]

Experimental Protocols
Handling and Storage
Due to its sensitivity to air and moisture, Tungsten(VI) chloride requires careful handling in a

controlled, inert atmosphere.
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General Handling: All manipulations should be performed under a dry, inert atmosphere

(e.g., argon or nitrogen) in a glovebox or using Schlenk line techniques.[3][14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[3][14] A NIOSH-approved respirator may be

necessary if handling the powder outside of a contained system.[3]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

moisture and incompatible materials.[1][3] The container should be stored under an inert

gas.

Start

Transfer WCl₆ to
Inert Atmosphere Glovebox

Weigh Required Amount

Add to Anhydrous Solvent
in Reaction Vessel

Proceed with Reaction

Click to download full resolution via product page

Figure 3: General workflow for handling Tungsten(VI) chloride.

Deoxygenation of Epoxides
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This protocol describes the preparation of a low-valent tungsten reagent from Tungsten(VI)
chloride and butyllithium, and its subsequent use in the deoxygenation of an epoxide.[5]

Materials:

Tungsten(VI) chloride (WCl₆)

Butyllithium (BuLi) in hexane

Anhydrous tetrahydrofuran (THF)

Epoxide substrate

Nitrogen or Argon gas supply

Standard Schlenk line or glovebox equipment

Procedure:

Set up a dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a

nitrogen/argon inlet.

Charge the flask with Tungsten(VI) chloride under an inert atmosphere.

Add anhydrous THF to the flask and cool the resulting suspension to -78 °C using a dry

ice/acetone bath.

Slowly add a solution of butyllithium in hexane to the stirred suspension via the dropping

funnel. The molar ratio of BuLi to WCl₆ should be approximately 2:1.[5]

After the addition is complete, allow the reaction mixture to slowly warm to room

temperature.

Once the low-valent tungsten reagent has formed (indicated by a color change), add the

epoxide substrate to the reaction mixture.

Stir the reaction at room temperature for the appropriate time to ensure complete

conversion.
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Quench the reaction by the slow addition of water or a saturated aqueous solution of

ammonium chloride.

Extract the product with an organic solvent (e.g., diethyl ether or hexanes), dry the organic

layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to

obtain the crude alkene product.

Purify the product by column chromatography or distillation as required.

Synthesis of Hexamethyltungsten
This procedure outlines the synthesis of hexamethyltungsten from Tungsten(VI) chloride and

trimethylaluminum.[4]

Materials:

Tungsten(VI) chloride (WCl₆)

Trimethylaluminum (Al₂(CH₃)₆)

Triethylamine or another suitable amine

Anhydrous hydrocarbon solvent (e.g., pentane or hexane)

Nitrogen or Argon gas supply

Standard Schlenk line or glovebox equipment

Procedure:

In a dry, inert atmosphere, suspend Tungsten(VI) chloride in an anhydrous hydrocarbon

solvent in a reaction flask.

Cool the suspension to a low temperature (e.g., -78 °C).

Slowly add a solution of trimethylaluminum in the same solvent to the stirred suspension.

After the addition, allow the mixture to warm to room temperature and stir for several hours.
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To remove the aluminum byproducts, add an excess of a suitable amine (e.g., triethylamine)

to precipitate the aluminum salts.

Filter the reaction mixture under inert atmosphere to remove the precipitate.

Carefully remove the solvent from the filtrate under reduced pressure at low temperature to

isolate the crude hexamethyltungsten as a red, crystalline solid.

The product is highly volatile and should be handled and stored at low temperatures.

Applications
Tungsten(VI) chloride is a versatile reagent with a growing number of applications in both

academic research and industrial processes.

Catalysis: It is a key precursor for olefin metathesis catalysts, particularly for ring-opening

metathesis polymerization (ROMP).[4][6]

Organic Synthesis: It is used in the deoxygenation of epoxides and other reductive coupling

reactions.[2][5]

Materials Science: It serves as a precursor for the synthesis of various tungsten-containing

materials, including tungsten nanoparticles, tungsten disulfide (WS₂) nanosheets, and

tungsten oxide thin films.[8][15]

Chemical Vapor Deposition (CVD): Its volatility allows for its use in CVD processes to deposit

thin films of tungsten or tungsten-containing materials.[7]

Safety Information
Tungsten(VI) chloride is a hazardous substance and must be handled with appropriate safety

precautions.

Corrosive: It is corrosive to the skin, eyes, and respiratory tract.[3][16]

Toxicity: Contact with water liberates toxic and corrosive hydrogen chloride gas.[3][16]
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First Aid: In case of contact, immediately flush the affected area with copious amounts of

water and seek medical attention.[3] If inhaled, move to fresh air and seek medical attention.

[3]

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling

Tungsten(VI) chloride.[1][14]

This technical guide provides a foundational understanding of the chemical properties and

handling of Tungsten(VI) chloride. For specific applications and advanced synthetic

procedures, consulting the primary literature is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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